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Compound of Interest

Compound Name: SARS-CoV-2-IN-35

Cat. No.: B15141650 Get Quote

This document provides a comprehensive, step-by-step guide for the proper and safe disposal

of the small molecule inhibitor SARS-CoV-2-IN-35, and associated laboratory waste.

Adherence to these procedures is critical for ensuring the safety of laboratory personnel,

preventing environmental contamination, and maintaining regulatory compliance. This guidance

is intended for researchers, scientists, and drug development professionals.

All waste generated from research involving SARS-CoV-2-IN-35, including the pure compound,

solutions, contaminated labware, and personal protective equipment (PPE), should be

managed as hazardous chemical and potentially biohazardous waste. A site-specific and

activity-specific risk assessment should be conducted to identify and mitigate any potential

hazards.[1] All personnel must adhere to federal, state, and local regulations for hazardous

waste disposal.

Step-by-Step Disposal Protocol
1. Waste Segregation at the Source:

Immediate Segregation: At the point of generation, immediately segregate all waste

contaminated with SARS-CoV-2-IN-35. Use designated, clearly labeled, and leak-proof

hazardous waste containers.[2]

Solid Waste: This includes contaminated gloves, pipette tips, vials, and other disposable

labware. Collect this waste in a designated, puncture-resistant container lined with a heavy-

duty plastic bag.
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Liquid Waste: Collect all aqueous and solvent-based solutions containing SARS-CoV-2-IN-
35 in a dedicated, sealed, and chemically compatible waste container. Do not mix

incompatible waste streams. For instance, store acids and bases separately.

Sharps Waste: Needles, syringes, scalpels, and other sharps must be placed in a

designated, puncture-resistant sharps container.

2. Container Labeling and Storage:

Clear Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "SARS-CoV-2-IN-35," and any other components in the waste stream.

Secure Storage: Store waste containers in a designated Satellite Accumulation Area (SAA)

that is at or near the point of generation.[3][4] Ensure that all containers are kept securely

closed except when adding waste.[1] The SAA should be inspected weekly for any signs of

leakage.

3. Decontamination Procedures:

Liquid Waste Decontamination (Aqueous): For aqueous waste containing SARS-CoV-2-IN-
35, chemical deactivation may be required prior to collection by environmental health and

safety personnel. A common method for bioactive compounds is treatment with a 10%

bleach solution (final concentration) for a contact time of at least 30 minutes. However, the

efficacy of this method for SARS-CoV-2-IN-35 specifically is unknown. Therefore, it is

generally recommended to treat all liquid waste as hazardous chemical waste for collection.

Surface Decontamination: Decontaminate all work surfaces and equipment that have come

into contact with SARS-CoV-2-IN-35. Use a freshly prepared 10% bleach solution, allowing

for a contact time of 30 minutes, followed by a rinse with 70% ethanol to remove the bleach

residue.

4. Final Disposal:

Professional Disposal: The ultimate disposal of SARS-CoV-2-IN-35 waste must be handled

by a licensed hazardous waste contractor. Contact your institution's Environmental Health

and Safety (EHS) department to arrange for pickup.
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Incineration: High-temperature incineration is the preferred method for the final destruction of

potent pharmaceutical compounds and biohazardous waste. This process ensures the

complete breakdown of the active molecule.

Prohibited Disposal Methods:

Do Not Dispose Down the Drain: Never dispose of SARS-CoV-2-IN-35 or its solutions

down the sink. This can lead to the contamination of waterways.

Do Not Dispose in Regular Trash: Untreated waste contaminated with SARS-CoV-2-IN-35
must not be disposed of in the regular trash.

Do Not Evaporate: Never use evaporation in a fume hood as a method of disposal.

Quantitative Data for Disposal Parameters
The following table summarizes key quantitative parameters for the decontamination and

disposal of hazardous laboratory waste, applicable to the management of SARS-CoV-2-IN-35.
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Parameter Value Application Source(s)

Chemical

Decontamination

Bleach Solution

Concentration

(Aqueous Waste)

10% (final

concentration)

Decontamination of

liquid biohazardous

waste.

Bleach Solution

Contact Time
At least 30 minutes

Required time for

effective disinfection.

High-Temperature

Incineration

Medical Waste

Incineration

Temperature

900°C - 1200°C

Ensures complete

destruction of

hazardous materials.

General Hazardous

Waste Incineration

Temperature

At least 850°C

Minimum temperature

for effective

combustion.

Residence Time at

Temperature
At least 2 seconds

To ensure complete

destruction of harmful

compounds.

Experimental Protocols and Workflows
Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of waste generated from research involving SARS-CoV-2-IN-35.
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Disposal Workflow for SARS-CoV-2-IN-35 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vumc.org [vumc.org]

2. benchchem.com [benchchem.com]

3. ehrs.upenn.edu [ehrs.upenn.edu]

4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of SARS-CoV-2-
IN-35]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141650#sars-cov-2-in-35-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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